Cas no 2228302-47-2 (methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate)

• Product Name: methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate
• CAS No: 2228302-47-2
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6012301
• PubChem ID: 165696333
• Update Time: 2025-06-08

methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate
• EN300-1740406
• 2228302-47-2

• Inchi： 1S/C14H21NO2/c1-10-7-11(8-14(2,3)9-15)5-6-12(10)13(16)17-4/h5-7H,8-9,15H2,1-4H3
• InChI Key： YRCRVHPDSZFWMR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate

Methyl 4-(3-Amino-2,2-Dimethylpropyl)-2-Methylbenzoate (CAS No. 2228302-47-2): An Overview

Methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate (CAS No. 2228302-47-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a methyl group and a 3-amino-2,2-dimethylpropyl moiety, esterified with methanol. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate is C₁₅H₂₃NO₃, and its molecular weight is approximately 269.35 g/mol. The compound is typically synthesized through multi-step processes involving the reaction of 4-bromomethyl-2-methylbenzoic acid with 3-amino-2,2-dimethylpropan-1-ol, followed by esterification with methanol. The purity and quality of the final product are crucial for its intended applications, particularly in pharmaceutical research.

Recent studies have highlighted the potential of methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate in various biological contexts. One notable area of research is its interaction with specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for drug development in areas such as neurodegenerative diseases and pain management.

In another study, researchers investigated the anti-inflammatory properties of methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate. The results showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate has also been studied to understand its behavior in biological systems. Preliminary data indicate that the compound has good oral bioavailability and a favorable half-life, making it suitable for further preclinical and clinical evaluation. Additionally, the compound's low toxicity profile in animal models supports its potential for safe use in therapeutic applications.

Beyond its pharmaceutical applications, methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate has shown promise in other areas of chemical research. For example, it can serve as a building block for the synthesis of more complex molecules with tailored properties. Its versatile reactivity and functional group compatibility make it an attractive starting material for organic synthesis laboratories.

In conclusion, methyl 4-(3-amino-2,2-dimethylpropyl)-2-methylbenzoate (CAS No. 2288300-47-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties position it as a valuable tool for advancing our understanding of various biological processes and developing new therapeutic agents. As research continues to uncover more about this compound's capabilities, it is likely to play an increasingly important role in the scientific community.